Cas no 906673-54-9 (4-(4-Bromo-3-formylphenoxy)benzonitrile)

4-(4-Bromo-3-formylphenoxy)benzonitrile is a versatile brominated aromatic compound featuring both aldehyde and nitrile functional groups. Its distinct molecular structure makes it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of reactive sites—bromo, formyl, and nitrile groups—enables selective modifications, facilitating cross-coupling reactions, condensation processes, and cyclization strategies. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in research and industrial applications. Its utility in constructing complex heterocyclic frameworks underscores its importance in medicinal chemistry and material science. Proper handling and storage are recommended to maintain its integrity.

4-(4-Bromo-3-formylphenoxy)benzonitrile structure

906673-54-9 structure

Product Name:4-(4-Bromo-3-formylphenoxy)benzonitrile

CAS No:906673-54-9

MF:C₁₄H₈BrNO₂

MW:302.122822761536

MDL:MFCD23131224

CID:2106543

PubChem ID:118988938

Update Time:2025-06-07

4-(4-Bromo-3-formylphenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(4-bromo-3-formylphenoxy)Benzonitrile
- 4-(4-BROMO-3-FORMYL-PHENOXY)-BENZONITRILE
- BCP24263
- AK316794
- 4-(4-Bromo-3-formylphenoxy)benzonitrile (ACI)
- ZB1805
- 906673-54-9
- AKOS027324075
- s10789
- DTXSID901021147
- A1-03609
- GES8YN7RZC
- C14H8BrNO2
- CS-0011251
- Benzonitrile, 4-a(4-abromo-a3-aformylphenoxy)a-
- SCHEMBL18809237
- DS-11464
- DA-22598
- AC-30403
- MFCD23131224
- Benzonitrile, 4-(4-bromo-3-formylphenoxy)-
- UNII-GES8YN7RZC
- 4-(4-Bromo-3-formylphenoxy)benzonitrile
- MDL： MFCD23131224
- Inchi： 1S/C14H8BrNO2/c15-14-6-5-13(7-11(14)9-17)18-12-3-1-10(8-16)2-4-12/h1-7,9H
- InChI Key： IEHZPKWXBVTRRG-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(OC2C=C(C=O)C(Br)=CC=2)=CC=1

Computed Properties

Exact Mass: 300.97384g/mol
Monoisotopic Mass: 300.97384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.1
XLogP3: 3.3

Experimental Properties

Boiling Point: 441.9±35.0°C at 760 mmHg

4-(4-Bromo-3-formylphenoxy)benzonitrile Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

4-(4-Bromo-3-formylphenoxy)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UU739-250mg	4-(4-Bromo-3-formylphenoxy)benzonitrile	906673-54-9	97%	250mg	205CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UU739-1g	4-(4-Bromo-3-formylphenoxy)benzonitrile	906673-54-9	97%	1g	234.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UU739-50mg	4-(4-Bromo-3-formylphenoxy)benzonitrile	906673-54-9	97%	50mg	45.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UU739-5g	4-(4-Bromo-3-formylphenoxy)benzonitrile	906673-54-9	97%	5g	1641CNY	2021-05-08
Alichem	A019097945-5g	4-(4-Bromo-3-formylphenoxy)benzonitrile	906673-54-9	95%	5g	$159.00	2023-08-31
Alichem	A019097945-10g	4-(4-Bromo-3-formylphenoxy)benzonitrile	906673-54-9	95%	10g	$235.20	2023-08-31
Chemenu	CM255695-5g	4-(4-Bromo-3-formylphenoxy)benzonitrile	906673-54-9	95%	5g	$153	2021-06-16
Chemenu	CM255695-10g	4-(4-Bromo-3-formylphenoxy)benzonitrile	906673-54-9	95%	10g	$224	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UU739-200mg	4-(4-Bromo-3-formylphenoxy)benzonitrile	906673-54-9	97%	200mg	83.0CNY	2021-07-10
Chemenu	CM255695-5g	4-(4-Bromo-3-formylphenoxy)benzonitrile	906673-54-9	95%	5g	$153	2022-05-27

4-(4-Bromo-3-formylphenoxy)benzonitrile Production Method

Production Method 1

1194-02-1

2973-80-0

906673-54-9

Reaction Conditions

1.1 Reagents: Potassium carbonate , Tetrabutylammonium bromide Solvents: Dimethyl sulfoxide ; rt → 90 °C; 7 h, 80 - 90 °C; 90 °C → rt
1.2 Solvents: Water ; 10 - 15 °C; 1 h, rt

Reference

: Process for preparing a boron-containing small molecule

Anonymous, IP.com Journal, 2018, 18, 1-22

Production Method 2

1217366-74-9

906673-54-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 2 h, reflux

Reference

: Discovery and structure-activity study of a novel benzoxaborole anti-inflammatory agent (AN2728) for the potential topical treatment of psoriasis and atopic dermatitis

Akama, Tsutomu; Baker, Stephen J.; Zhang, Yong-Kang; Hernandez, Vincent; Zhou, Huchen; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(8), 2129-2132

Production Method 3

1194-02-1

2973-80-0

906673-54-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt → 90 °C; 20 h, 80 - 90 °C

Reference

: Optimized synthetic process of crisaborole with high yield

Wang, Qi-shuai; Luo, Xun-bang; Zhu, Kuan; Liu, Hai-cheng, Huaxue Shiji, 2020, 42(6), 722-725

4-(4-Bromo-3-formylphenoxy)benzonitrile Raw materials

4-(4-Bromo-3-formylphenoxy)benzonitrile Preparation Products

4-(4-Bromo-3-formylphenoxy)benzonitrile (906673-54-9)

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4-(4-Bromo-3-formylphenoxy)benzonitrile Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:906673-54-9)4-(4-溴-3-甲酰基苯氧基)苯甲腈

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Xiantao Lizhao Pharmaceutical Technology Co., Ltd

(CAS:906673-54-9)4-(4-bromo-3-formylphenoxy)benzonitrile

Purity:98%

Quantity:100mg

Price ($):Inquiry